Cas no 1695209-54-1 (3-(5-fluoro-2-methylphenyl)-3-hydroxypropanoic acid)

• Product Name: 3-(5-fluoro-2-methylphenyl)-3-hydroxypropanoic acid
• CAS No: 1695209-54-1
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• CID: 5941420
• PubChem ID: 104880205
• Update Time: 2025-06-12

3-(5-fluoro-2-methylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoro-2-methylphenyl)-3-hydroxypropanoic acid
• 1695209-54-1
• EN300-1849316

• Inchi： 1S/C10H11FO3/c1-6-2-3-7(11)4-8(6)9(12)5-10(13)14/h2-4,9,12H,5H2,1H3,(H,13,14)
• InChI Key： HJEHIRVOBDZYIZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C(CC(=O)O)O

Computed Properties

• Exact Mass: 198.06922237g/mol
• Monoisotopic Mass: 198.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(5-fluoro-2-methylphenyl)-3-hydroxypropanoic acid

Introduction to 3-(5-fluoro-2-methylphenyl)-3-hydroxypropanoic acid (CAS No. 1695209-54-1)

3-(5-fluoro-2-methylphenyl)-3-hydroxypropanoic acid, identified by the CAS number 1695209-54-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a fluoro-substituted aromatic ring and a hydroxypropanoic acid side chain, exhibits a unique structural framework that makes it a promising candidate for further investigation in drug discovery and development. The presence of both fluorine and hydroxyl functional groups imparts distinct chemical properties, influencing its reactivity, solubility, and potential biological activity.

The fluoro-substituent at the 5-position of the phenyl ring is a well-documented pharmacophore in medicinal chemistry, known for its ability to modulate metabolic stability, binding affinity, and pharmacological effects. In particular, fluorine atoms can enhance the metabolic resistance of molecules to enzymatic degradation, prolonging their half-life in vivo. This property is highly valued in the design of bioactive compounds targeting various therapeutic pathways. The 2-methylphenyl moiety, also known as p-tolyl, contributes to the lipophilicity of the molecule, which is critical for membrane permeability and oral bioavailability. Together, these structural elements create a scaffold that is amenable to further derivatization and optimization.

The hydroxypropanoic acid side chain introduces both polar and hydrophobic interactions into the molecule. The hydroxyl group can participate in hydrogen bonding, either as a donor or an acceptor, which is crucial for binding interactions with biological targets such as enzymes and receptors. Additionally, the carboxylic acid functionality provides opportunities for salt formation, which can improve solubility and formulation properties. These features make 3-(5-fluoro-2-methylphenyl)-3-hydroxypropanoic acid a versatile building block for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the fluoro-substituted aromatic ring may interact favorably with hydrophobic pockets of target proteins, while the hydroxypropanoic acid side chain could engage in critical hydrogen bonding interactions. These insights have guided the design of analogs with enhanced potency and selectivity. For instance, virtual screening campaigns have identified derivatives of this compound that exhibit inhibitory activity against specific kinases involved in cancer pathways.

In vitro studies have begun to explore the potential biological activities of 3-(5-fluoro-2-methylphenyl)-3-hydroxypropanoic acid. Preliminary data indicate that this compound may possess anti-inflammatory properties by modulating key signaling cascades such as NF-κB. The fluoro-substituent, in particular, has been shown to enhance binding affinity to certain enzyme active sites, suggesting its utility in developing small-molecule inhibitors. Furthermore, the hydroxylpropanoic acid moiety may contribute to cytoprotective effects by interacting with intracellular receptors or signaling proteins.

The synthesis of this compound presents an interesting challenge due to its complex structural features. Multi-step synthetic routes have been developed that leverage modern organic transformations such as palladium-catalyzed cross-coupling reactions and enantioselective hydrogenation. These methodologies allow for efficient construction of the target molecule with high enantiomeric purity, which is essential for pharmacological applications where stereochemistry plays a critical role. Advances in synthetic chemistry continue to streamline these processes, making large-scale production more feasible.

Future research directions for 3-(5-fluoro-2-methylphenyl)-3-hydroxypropanoic acid include exploring its potential as an intermediate in the synthesis of more complex drug candidates. By appending additional functional groups or linking it to other bioactive moieties, researchers aim to generate molecules with novel therapeutic profiles. Additionally, investigating its behavior in preclinical models will provide valuable insights into its pharmacokinetic properties and toxicity profile before human trials are considered.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like this one. Predictive models trained on large datasets can rapidly screen thousands of compounds for their potential biological activity against various disease targets. This high-throughput approach has already led to several hits that warrant further investigation, underscoring the importance of computational tools in modern medicinal chemistry.

In conclusion,3-(5-fluoro-2-methylphenyl)-3-hydroxypropanoic acid (CAS No. 1695209-54-1) represents a structurally intriguing compound with significant pharmaceutical potential. Its unique combination of functional groups—namely the fluoro-substituted aromatic ring, the hydroxyl group, and the hydroxypropanoic acid side chain—makes it an attractive scaffold for drug development. Ongoing research efforts are focused on elucidating its biological activities and optimizing its chemical properties through both experimental synthesis and computational modeling.